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Compound of Interest

Compound Name: Geranyl propionate

Cat. No.: B1618796

For Researchers, Scientists, and Drug Development Professionals

Introduction to Geranyl Propionate

Geranyl propionate is a naturally occurring ester celebrated for its captivating fruity and floral
aroma.[1][2][3][4] It is a valuable ingredient in the fragrance and flavor industries, contributing a
fresh, rosy, and sweet profile to a wide array of products.[1][3] Chemically, it is the ester of
geraniol and propionic acid.[5] While it can be found in essential oils like geranium and verbena
in low proportions, the synthetic version is more commonly utilized in perfumery.[5]

This document provides detailed application notes and experimental protocols for the effective
use of geranyl propionate in fragrance formulations, intended for researchers, scientists, and
professionals in related fields.

Physicochemical Properties and Odor Profile

A comprehensive understanding of the physicochemical properties and a detailed description
of the odor profile are essential for the successful incorporation of geranyl propionate into
fragrance formulations.

Table 1: Physicochemical Properties of Geranyl Propionate
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Property Value Reference

CAS Number 105-90-8 [5]

Molecular Formula C13H2202 [5]

Molecular Weight 210.31 g/mol

Appearance Colorless to pale yellow liquid [4]
Fruity, floral, rosy, sweet, with

Odor balsamic and grape [6]
undertones

Boiling Point 252 °C at 738 mm Hg

Flash Point >100 °C (>212 °F) [7]

Density 0.899 g/mL at 25 °C

Vapor Pressure

0.0058 mmHg at 23°C

[5]

Log P (o/w) 4.413 (estimated) [7]
Soluble in alcohol and most

Solubility fixed oils; insoluble in water, [4107]
glycerol, and propylene glycol.

Volatility Heart Note [5]

Tenacity > 76 hours on a smelling strip [8]

Odor Profile Details:

Geranyl propionate is characterized by a multifaceted aroma. Its primary notes are sweet,

fruity, and rosy.[6][8] It is often described as having a more ethereal and diffusive character

compared to the more common geranyl acetate.[8] This quality makes it particularly suitable for

adding lift and creating airy effects in the top and heart of a fragrance.[8] Unique to geranyl

propionate is a subtle grape-like nuance, which allows for the creation of sophisticated fruity-

floral combinations.[8] It also possesses waxy and balsamic undertones that add smoothness

and warmth, preventing the sweetness from becoming overly sharp.[8]
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Applications in Fragrance Formulation

Geranyl propionate is a versatile ingredient used to impart fruity and floral notes in a variety of

fragrance applications.

Fine Fragrances: It is frequently used to enhance and add a fruity lift to floral accords,
especially in rose, lilac, lily of the valley, and geranium compositions.[5][8]

Personal Care Products: Its pleasant scent profile makes it a popular choice for soaps,
lotions, shampoos, and other personal care items.

Home Care Products: Geranyl propionate is utilized in detergents, fabric softeners,
candles, and air fresheners to provide a fresh and floral aroma.[3]

Aromatherapy: Its soothing and floral character makes it suitable for use in aromatherapy
blends to promote relaxation.

Blending Recommendations:

Geranyl propionate blends well with a variety of other fragrance materials, including:

Geraniol

Nerol

Citronellol

Linalool

Phenyl Ethyl Alcohol

Citrus Aldehydes

Experimental Protocols

The following protocols provide a detailed methodology for incorporating geranyl propionate

into a fragrance formulation and for evaluating its stability.
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Protocol for Incorporation of Geranyl Propionate into a
Fragrance Accord

This protocol outlines a step-by-step process for creating a simple floral-fruity fragrance accord
featuring geranyl propionate.

Materials and Equipment:

Geranyl propionate

o Other fragrance raw materials (e.g., Phenyl Ethyl Alcohol, Linalool, Citronellol, Bergamot oil,
Hedione, Galaxolide)

o Perfumer's alcohol (Ethanol, 95% or higher)
e Glass beakers and stirring rods

 Digital scale (accurate to 0.001g)

o Glass dropper pipettes

o Amber glass bottles with tight-fitting caps

e Scent strips (blotters)

Procedure:

o Prepare Stock Solutions: To facilitate precise blending, it is recommended to prepare 10%
dilutions of each solid or highly viscous raw material in perfumer's alcohol. Geranyl
propionate, being a liquid, can be used neat or diluted.

e Formulation Design (Example - Rose Accord):
o Base Notes (20% of concentrate):
» Galaxolide (musk): 15%

» Phenyl Ethyl Alcohol (rose): 5%
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o Heart Notes (50% of concentrate):
» Geranyl Propionate: 15%
» Citronellol (rose, geranium): 20%
» Hedione (jasmine): 15%

o Top Notes (30% of concentrate):
» Linalool (floral, woody): 15%
= Bergamot oil (citrus): 15%

Blending: a. Tare a clean amber glass bottle on the digital scale. b. Add the base note
ingredients one by one, recording the exact weight of each addition. c. Gently swirl the bottle
to mix the base notes. d. Add the heart note ingredients, including the geranyl propionate,
to the bottle, again recording the precise weights. e. Gently swirl to combine. f. Finally, add
the top note ingredients and record their weights. g. Cap the bottle tightly and swirl gently to
ensure a homogenous mixture.

Maceration (Aging): a. Store the fragrance concentrate in a cool, dark place for a minimum of
48 hours, and ideally for 1 to 3 weeks.[1] This allows the different aromatic molecules to
interact and the fragrance to mature and become more cohesive.

Dilution: a. After maceration, dilute the concentrate to the desired strength (e.g., 15-20% for
an Eau de Parfum) in perfumer's alcohol. b. For a 10g batch of Eau de Parfum at 20%
concentration, you would add 2g of your fragrance concentrate to 8g of perfumer's alcohol.

Final Maceration and Filtration: a. Allow the final perfume to macerate for another week. b. If
any sedimentation occurs, chill the perfume to approximately 4°C for 24 hours and then filter
it to remove any precipitates.

Evaluation: a. Dip a scent strip into the final fragrance. b. Evaluate the initial impression (top
notes), the development over a few hours (heart notes), and the long-lasting character (base
notes). Note the contribution of geranyl propionate to the overall scent profile.
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Protocol for Stability Testing of a Fragrance Formulation
Containing Geranyl Propionate

This protocol describes an accelerated stability testing procedure to evaluate the impact of

temperature on a fragrance formulation.

Materials and Equipment:

Final fragrance formulation containing geranyl propionate

Control sample of the fragrance stored at room temperature in the dark

Identical amber glass bottles with airtight caps

Temperature-controlled oven (e.g., incubator) set to 40°C

Gas Chromatography-Mass Spectrometry (GC-MS) system (optional, for detailed chemical
analysis)

pH meter (for agueous-based products)

Viscometer (for viscous products)

Procedure:

Sample Preparation: a. Fill several identical amber glass bottles with the fragrance
formulation. b. Tightly cap the bottles, ensuring a good seal. c. Designate one bottle as the
control and store it at room temperature (approximately 20-25°C) in a dark place.

Accelerated Aging: a. Place the other sample bottles in a temperature-controlled oven set at
40°C.[9] b. The duration of the test can vary, but a common timeframe is 3 to 6 months,
which can simulate a longer shelf life at room temperature.[9]

Evaluation at Time Points: a. At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove one
sample from the oven. b. Allow the sample to return to room temperature for 24 hours before
evaluation.
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e Sensory Evaluation: a. Dip a clean scent strip into the aged sample and another into the
control sample. b. Compare the odor profile of the aged sample to the control. Note any
changes in the top, heart, or base notes. Specifically, look for any "off-notes" that might
indicate the degradation of geranyl propionate into propionic acid.

o Physicochemical Evaluation: a. Color and Appearance: Visually compare the color and clarity
of the aged sample to the control. b. pH (if applicable): Measure the pH of the aged and
control samples. A significant change could indicate chemical reactions. c. Viscosity (if
applicable): Measure the viscosity of the aged and control samples.

 Instrumental Analysis (Optional): a. If a GC-MS is available, analyze both the aged and
control samples. b. Compare the chromatograms to identify any new peaks (degradation
products) or a decrease in the peak area of geranyl propionate in the aged sample.

o Data Recording and Interpretation: a. Record all observations in a detailed log. b. Based on
the sensory and physicochemical data, assess the stability of the fragrance formulation
under the tested conditions. Significant changes in odor, color, or chemical composition may
indicate a need for reformulation, potentially with the addition of antioxidants or UV
stabilizers.

Mandatory Visualizations
Olfactory Signaling Pathway

The perception of geranyl propionate, like all odorants, is initiated by its interaction with
olfactory receptors (ORSs) in the nasal epithelium. This triggers a G-protein-coupled receptor
(GPCR) signaling cascade. While the specific human olfactory receptors that bind to geranyl
propionate are not yet fully elucidated, the general mechanism of olfactory signal transduction
is well-understood. Interestingly, propionate, a component of geranyl propionate, has been
shown to activate the human olfactory receptor OR51E2.
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Caption: Canonical olfactory signal transduction pathway.

Experimental Workflow for Fragrance Formulation

The following diagram illustrates the key steps in the process of creating a fragrance
formulation that includes a new ingredient like geranyl propionate.
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Fragrance Formulation Workflow
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Caption: Workflow for fragrance formulation.
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Experimental Workflow for Accelerated Stability Testing

This diagram outlines the process for conducting accelerated stability testing on a fragrance
formulation.
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Accelerated Stability Testing Workflow
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Caption: Workflow for accelerated stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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